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Compound of Interest

Compound Name: Leiopyrrole

Cat. No.: B1674708 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental chemical

structure, properties, and potential synthesis of Leiopyrrole. Due to the limited availability of

detailed experimental data and biological studies specifically on Leiopyrrole, this document

also contextualizes the compound within the broader, well-documented class of pyrrole

derivatives.

Core Chemical Structure and Properties of
Leiopyrrole
Leiopyrrole, also referred to as Leiophrrole, is a synthetic compound with the chemical name

N,N-diethyl-2-[2-(2-methyl-5-phenylpyrrol-1-yl)phenoxy]ethanamine.[1][2] Its core structure

consists of a central pyrrole ring, a five-membered aromatic heterocycle containing a nitrogen

atom. This ring is substituted at three positions, creating a complex molecule with potential for

diverse chemical interactions.

Key Structural Features:

Pyrrole Ring: Forms the heterocyclic core of the molecule.

Substituents:

A methyl group at the 2-position.
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A phenyl group at the 5-position.

A 1-(o-(2-(diethylamino)ethoxy)phenyl) group at the 1-position (on the nitrogen atom).

The molecular formula of Leiopyrrole is C₂₃H₂₈N₂O, with a corresponding molecular weight of

348.48 g/mol .[1]

Physicochemical Data

The known quantitative properties of Leiopyrrole are summarized in the table below.

Property Value

CAS Number 5633-16-9

Molecular Formula C₂₃H₂₈N₂O[1]

Molecular Weight 348.48[1]

Boiling Point 232 °C (at 13 mmHg)[1]

Density (estimate) 1.0742[1]

Refractive Index nD20 1.6025[1]

pKa (predicted) 9.49 ± 0.25[1]

Toxicity (oral, rat) LD50: 700mg/kg[1]

Synthesis of Leiopyrrole: A General Approach
While a specific, detailed experimental protocol for the synthesis of Leiopyrrole is not readily

available in the scientific literature, its structure suggests that it could be synthesized using

established methods for creating substituted pyrroles. The Paal-Knorr synthesis is a prominent

and versatile method for this purpose.

Hypothetical Experimental Protocol via Paal-Knorr Synthesis:

This protocol is a generalized procedure based on the principles of the Paal-Knorr pyrrole

synthesis.
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Reactant Preparation: The synthesis would likely involve the condensation of a 1,4-

dicarbonyl compound, such as 1-phenyl-1,4-pentanedione, with a primary amine, in this

case, 1-(o-aminophenoxy)-2-(diethylamino)ethane.

Reaction Conditions: The reactants would be dissolved in a suitable solvent, such as ethanol

or acetic acid. The reaction mixture would then be heated under reflux for several hours to

facilitate the condensation and cyclization.

Work-up and Purification: After the reaction is complete, the solvent would be removed under

reduced pressure. The resulting crude product would then be purified using standard

techniques such as column chromatography on silica gel to isolate the pure Leiopyrrole.

Characterization: The identity and purity of the synthesized Leiopyrrole would be confirmed

using analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy,

Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

Logical Workflow for the Synthesis of Leiopyrrole
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Starting Materials:
1-Phenyl-1,4-pentanedione

1-(o-aminophenoxy)-2-(diethylamino)ethane

Paal-Knorr Condensation
(Solvent, Heat)

Purification
(e.g., Column Chromatography)

Characterization
(NMR, MS, IR)

Leiopyrrole

Click to download full resolution via product page

Caption: A logical workflow for the synthesis and verification of Leiopyrrole.

Biological Context and Potential Signaling
Pathways
Specific biological activities and signaling pathways for Leiopyrrole have not been extensively

studied. However, the pyrrole moiety is a well-known pharmacophore present in numerous

biologically active compounds.[3][4][5][6] Pyrrole derivatives have been shown to possess a

wide range of pharmacological properties, including antimicrobial, antiviral, anticancer, and

anti-inflammatory activities.[4][5][7][8][9]
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Given the prevalence of pyrrole structures in kinase inhibitors, a hypothetical mechanism of

action for Leiopyrrole could involve the modulation of a protein kinase signaling pathway.

Many small-molecule drugs target kinases involved in cell proliferation and survival, such as

those in the MAPK/ERK pathway.

Hypothetical Signaling Pathway Inhibition

Extracellular Signal
(e.g., Growth Factor)

Receptor Tyrosine Kinase

Downstream Kinase
(e.g., RAF, MEK)

Transcription Factor

Cellular Response
(e.g., Proliferation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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